Cas no 105100-91-2 (1-bromo-4-undecoxybenzene)
1-bromo-4-undecoxybenzene structure
Product Name:1-bromo-4-undecoxybenzene
CAS No:105100-91-2
MF:C17H27BrO
MW:327.299684762955
CID:1150746
PubChem ID:14794472
Update Time:2025-04-20
1-bromo-4-undecoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-4-undecoxybenzene
- CTK0D7665
- 1-Bromo-4-undecyloxybenzene
- Benzene, 1-bromo-4-(undecyloxy)-
- SureCN8215140
- 1-bromo-4-(undecyloxy)benzene
- ACMC-20m7xd
- p-n-undecyloxybromobenzene
- AGN-PC-002KN9
- 4-Undecenyloxybromobenzene
- CTK0D7665; 1-Bromo-4-undecyloxybenzene; Benzene, 1-bromo-4-(undecyloxy)-; SureCN8215140; 1-bromo-4-(undecyloxy)benzene; ACMC-20m7xd; p-n-undecyloxybromobenzene; AGN-PC-002KN9; 4-Undecenyloxybromobenzene;
- SCHEMBL8215140
- DTXSID20564134
- BIQXYISIGCNENV-UHFFFAOYSA-N
- 105100-91-2
-
- Inchi: 1S/C17H27BrO/c1-2-3-4-5-6-7-8-9-10-15-19-17-13-11-16(18)12-14-17/h11-14H,2-10,15H2,1H3
- InChI Key: BIQXYISIGCNENV-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)OCCCCCCCCCCC
Computed Properties
- Exact Mass: 326.12461
- Monoisotopic Mass: 326.12453g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 11
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1-bromo-4-undecoxybenzene Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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